BENGH@ Methodological & Application

Check Availability & Pricing

cell fixation and permeabilization for p21
staining

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Application Notes and Protocols for p21
Staining

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols and technical guidance for the fixation and
permeabilization of cells for the immunodetection of the p21 protein, a critical regulator of cell
cycle progression and a key marker in cancer research and drug development.

Introduction to p21

p21, also known as CDKN1A, is a cyclin-dependent kinase inhibitor (CKI) that plays a crucial
role in cell cycle regulation.[1] It can halt cell cycle progression at the G1 and S phases by
binding to and inhibiting the activity of cyclin-CDK2, -CDK1, and -CDK4/6 complexes.[1] The
expression of p21 is primarily regulated by the tumor suppressor protein p53 and is induced in
response to various stress stimuli, including DNA damage.[1][2] This induction leads to cell
cycle arrest, allowing time for DNA repair. Due to its central role in cell fate decisions, accurate
detection and quantification of p21 are paramount in many areas of biological research and
drug discovery.

p21 Signaling Pathway
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The p53-p21 axis is a central pathway in the cellular response to DNA damage. Upon
activation by cellular stress, p53 acts as a transcription factor, binding to the promoter of the
CDKN1A gene and inducing the expression of p21. The resulting p21 protein then inhibits
cyclin-dependent kinases, leading to cell cycle arrest. This pathway is a key mechanism for
tumor suppression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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